Cas no 1341649-49-7 (3-(1-hydroxycyclopropyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-hydroxycyclopropyl)-1lambda6-thiolane-1,1-dione
• CAS No: 1341649-49-7
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 6158313
• PubChem ID: 64906664
• Update Time: 2024-01-13

3-(1-hydroxycyclopropyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxycyclopropyl)-1lambda6-thiolane-1,1-dione
• 3-(1-Hydroxycyclopropyl)tetrahydrothiophene 1,1-dioxide
• CS-0352153
• EN300-1250350
• AKOS014236509
• 1341649-49-7

• Inchi： 1S/C7H12O3S/c8-7(2-3-7)6-1-4-11(9,10)5-6/h6,8H,1-5H2
• InChI Key： AATNXOCTSVMDHC-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes